Cas no 88229-85-0 (1,1':3',1'':3'',1''':3''',1'''':3'''',1'''''-Sexiphenyl, 2,2',2'',2''',2'''',2'''''-hexafluoro-)

• Product name: 1,1':3',1'':3'',1''':3''',1'''':3'''',1'''''-Sexiphenyl, 2,2',2'',2''',2'''',2'''''-hexafluoro-
• CAS No: 88229-85-0
• MF: C₃₆H₂₀F₆
• MW: 566.534430503845
• CID: 640471
• PubChem ID: 13230583

1,1':3',1'':3'',1''':3''',1'''':3'''',1'''''-Sexiphenyl, 2,2',2'',2''',2'''',2'''''-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1'':3'',1''':3''',1'''':3'''',1'''''-Sexiphenyl, 2,2',2'',2''',2'''',2'''''-hexafluoro-
• 2-fluoro-1-[2-fluoro-3-[2-fluoro-3-[2-fluoro-3-(2-fluorophenyl)phenyl]phenyl]phenyl]-3-(2-fluorophenyl)benzene
• 88229-85-0
• DTXSID60530459
• 1~2~,2~2~,3~2~,4~2~,5~2~,6~2~-Hexafluoro-1~1~,2~1~:2~3~,3~1~:3~3~,4~1~:4~3~,5~1~:5~3~,6~1~-sexiphenyl

• Inchi： InChI=1S/C36H20F6/c37-31-19-3-1-9-21(31)23-11-5-13-25(33(23)39)27-15-7-17-29(35(27)41)30-18-8-16-28(36(30)42)26-14-6-12-24(34(26)40)22-10-2-4-20-32(22)38/h1-20H
• InChI Key： VUMYNCBHZBWWTR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=C(C(=CC=C2)C3=C(C(=CC=C3)C4=CC=CC(=C4F)C5=CC=CC(=C5F)C6=CC=CC=C6F)F)F)F

Computed Properties

• Exact Mass: 566.14691961g/mol
• Monoisotopic Mass: 566.14691961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 0Ų